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Compound of Interest

Compound Name: Propionaldehyde

Cat. No.: B047417

Essential Safety and Handling Guide for
Propionaldehyde

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and
disposal of propionaldehyde, designed to ensure the safety of researchers, scientists, and
drug development professionals. Adherence to these guidelines is essential for minimizing risks
associated with this chemical.

Personal Protective Equipment (PPE)

When handling propionaldehyde, a highly flammable and irritating chemical, the use of
appropriate personal protective equipment is mandatory. The following table summarizes the
required PPE, exposure limits, and other key safety data.
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Parameter

Specification

Source

Occupational Exposure Limit

20 ppm (ACGIH, 8-hour TWA)

[1]2]

Hand Protection

Butyl Rubber Gloves. Specific
breakthrough time should be
confirmed with the glove

manufacturer as it can vary

based on thickness and brand.

[1]

Eye Protection

Indirect-vent, impact and

splash-resistant goggles.

[1]

Face Protection

A face shield should be worn in

conjunction with goggles,

especially when there is a high

risk of splashing.

[3]

Respiratory Protection

For exposures exceeding 20
ppm, a NIOSH-approved
supplied-air respirator with a
full facepiece operated in a
pressure-demand or other
positive-pressure mode is

required.

[1]

Protective Clothing

Wear protective gloves and
clothing to avoid skin contact.
All protective clothing (suits,
gloves, footwear, headgear)
should be clean and put on

before work.

[1]

Operational and Disposal Plans

Handling and Storage:

Propionaldehyde is highly flammable and can form explosive peroxides, especially when in

contact with air and light.[4] It is crucial to handle this chemical in a well-ventilated area, away
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from ignition sources such as open flames, sparks, and hot surfaces.[5] All equipment used for
handling and transferring propionaldehyde must be properly grounded and bonded to prevent
static discharge.[1][5] Use only non-sparking tools.[1][6]

Store containers in a cool, dry, and well-ventilated area, away from incompatible materials such
as strong acids, bases, oxidizing agents, and reducing agents.[1][7] Containers should be
tightly closed and stored under an inert gas like nitrogen or argon.[4]

Spill Management:

In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[1] Wear
appropriate PPE, including respiratory protection.[4] For small spills, use a non-combustible
absorbent material like activated charcoal, sand, or dry earth to contain the spill.[1][8] Collect
the absorbed material using non-sparking tools and place it in a sealed container for disposal.
[8] Ventilate the area and wash it thoroughly after the cleanup is complete.[1] For large spills,
consider downwind evacuation of at least 300 meters (1000 feet).[8]

Disposal:

Propionaldehyde may be classified as a hazardous waste and must be disposed of in
accordance with all local, state, and federal regulations.[1][9] Contact your institution's
environmental health and safety department or a licensed professional waste disposal service
for specific guidance.[1][3] Do not dispose of propionaldehyde down the drain.[4][7]
Contaminated packaging should also be treated as hazardous waste and disposed of
accordingly.[3]

Emergency Procedures
In case of exposure, follow these first-aid measures immediately:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with
plenty of soap and water.[1] Seek medical attention if irritation develops.[3]
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 Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4]

Emergency shower and eyewash facilities should be readily available in the immediate work

area.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
propionaldehyde, from preparation to disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://gustavus.edu/academics/departments/chemistry/documents/documents/Propionaldehyde.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Propionaldehyde.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1598.pdf
https://www.benchchem.com/product/b047417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Propionaldehyde Safe Handling Workflow
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Caption: Workflow for safe propionaldehyde handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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